Cas no 1276543-21-5 (Chimarrhinin)

Chimarrhinin structure

Chimarrhinin structure

Product Name:Chimarrhinin

CAS No:1276543-21-5

Molecular Formula:C₂₉H₂₈O₁₂

Molecular Weight:568.525429725647

CID:6665346

Chimarrhinin Properties

Names and Identifiers

- InChIKey： HBIPDNZXAWNFRY-UHFFFAOYSA-N
- Inchi： 1S/C29H28O12/c30-18-9-16(10-19(31)12-18)27(37)40-25-24(36)13-39-26(25)29(17-2-4-21(33)23(35)11-17)6-5-15(28(38)41-29)7-14-1-3-20(32)22(34)8-14/h1-4,8-12,15,24-26,30-36H,5-7,13H2
- SMILES： OC1C(OC(C2C=C(O)C=C(O)C=2)=O)C(C2(OC(=O)C(CC3C=C(O)C(O)=CC=3)CC2)C2C=C(O)C(O)=CC=2)OC1

Chimarrhinin Related Literature

1. Synthesis and biological evaluation of pentanedioic acid derivatives as farnesyltransferase inhibitors†

Liuqing Yang,Wei Liu,Hanbing Mei,Yuan Zhang,Xiaojuan Yu,Yufang Xu,Honglin Li,Jin Huang,Zhenjiang Zhao Med. Chem. Commun., 2015,6, 671-676
2. Highly stereoselective one-pot construction of trisubstituted tetrahydro-β-carboline-fused diketopiperazines: a synthetic route towards cialis analogues†

Mouhamad Jida,Dirk Tourwé,Steven Ballet RSC Adv., 2014,4, 38159-38163
3. Inside front cover

Nanoscale, 2021,13, 5150-5150
4. Cycloaddition of carbon dioxide to epoxides by highly active constrained aluminum chloride complexes†

Nattiya Laiwattanapaisarn,Arnut Virachotikul,Khamphee Phomphrai Dalton Trans., 2021,50, 11039-11048
5. Alkyl-substituted oligothiophenes: crystallographic and spectroscopic studies of neutral and doped forms

J. Mater. Chem., 1991,1, 835-842
6. An amorphous WC thin film enabled high-efficiency N2 reduction electrocatalysis under ambient conditions†

Shaoxiong Li,Yonglan Luo,Luchao Yue,Tingshuai Li,Yan Wang,Qian Liu,Guanwei Cui,Fang Zhang,Abdullah M. Asiri,Xuping Sun Chem. Commun., 2021,57, 7806-7809
7. Concluding remarks: The age of molecular movies

Faraday Discuss., 2021,228, 622-629
8. Correction: Privileged chiral N-heterocyclic carbene ligands for asymmetric transition-metal catalysis

Daniel Janssen-Müller,Christoph Schlepphorst,Frank Glorius Chem. Soc. Rev., 2017,46, 5463-5463
9. Advances in half-Heusler alloys for thermoelectric power generation

Robert J. Quinn,Jan-Willem G. Bos Mater. Adv., 2021,2, 6246-6266
10. Electrochemical intercalation of alkali metals into superconducting oxide phases

J. Mater. Chem., 1992,2, 439-441

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Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Hydroxybenzoic acid esters

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